1-Methyl-6-(trifluoromethyl)piperidin-3-amine

• Molecular Formula: C7H13F3N2
• Molecular Weight: 182.19 g/mol
• SMILES: CN1CC(CCC1C(F)(F)F)N
• InChI: InChI=1S/C7H13F3N2/c1-12-4-5(11)2-3-6(12)7(8,9)10/h5-6H,2-4,11H2,1H3
• InChIKey: SBYHFWOLGRUXCW-UHFFFAOYSA-N

1-Methyl-6-(trifluoromethyl)piperidin-3-amine: A Dual-Substituted Building Block for CNS-Focused and Fluorine-Enhanced Lead Optimization

1-Methyl-6-(trifluoromethyl)piperidin-3-amine (CAS 1865110-59-3, MW 182.19 g/mol, C₇H₁₃F₃N₂) is a trisubstituted piperidine scaffold bearing a 3-amino group, an N-methyl substituent, and a 6-trifluoromethyl group . This substitution pattern simultaneously installs a reactive primary amine handle for derivatization, a tertiary amine center for potential receptor interactions, and a strongly electron-withdrawing, lipophilic CF₃ group [1]. The compound represents a member of the α-trifluoromethyl piperidine family, a class increasingly employed in medicinal chemistry to modulate metabolic stability, lipophilicity, and conformational bias [1].

Scaffold Fluorinated piperidine building block for CNS lead optimization workflows

Handles Dual orthogonal vectors: 3-NH₂ for amide coupling + N-CH₃ for receptor interactions

Form Supplied as diastereomeric mixture; chiral separation planning recommended

• [1] Magueur, G.; Crousse, B.; Bonnet-Delpon, D. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. Molecules 2017, 22 (4), 483. DOI: 10.3390/molecules22040483. View Source

Why 1-Methyl-6-(trifluoromethyl)piperidin-3-amine Cannot Be Interchanged with Simpler Piperidine Analogs

Casual replacement of 1-methyl-6-(trifluoromethyl)piperidin-3-amine with either non-fluorinated 1-methylpiperidin-3-amine or N-desmethyl 6-(trifluoromethyl)piperidin-3-amine introduces quantifiable shifts in key selection parameters—lipophilicity, basicity, and synthetic vector capacity—that are sufficient to alter lead compound properties in structure–activity relationship (SAR) campaigns. The N-methyl and 6-CF₃ groups are not orthogonal decorations; they produce opposing electronic effects that fine-tune the amine pKa and, in turn, the protonation state at physiological pH, a parameter known to govern membrane permeability and off-target binding [1]. Substituting with analogs that lack either group disrupts this balance, producing either excessively basic species with altered CNS penetration profiles or inadequately lipophilic molecules with reduced target engagement [2].

Parameter

This Scaffold

Substitute Risk

Lipophilicity

CF₃-substituted; LogP ~0.97

Non-fluorinated analog may shift LogP ~0.7–1.1 units lower, altering membrane partitioning context

Basicity

CF₃-depressed pKa ~9.5–10.0

Non-fluorinated analog is more basic; protonation state may differ at physiological pH

Synthetic Handle

Free 3-NH₂ enables amide, sulfonamide, urea coupling

1-Methyl-6-(trifluoromethyl)piperidine lacks the 3-amine; eliminates primary diversification route

• [1] Magueur, G.; Crousse, B.; Bonnet-Delpon, D. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. Molecules 2017, 22 (4), 483. DOI: 10.3390/molecules22040483. View Source
• [2] Phillips, R. C.; Chu, J. C. K.; Rafaniello, A. A.; Gaunt, M. J. Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. J. Org. Chem. 2015, 80 (22), 11598–11606. DOI: 10.1021/acs.joc.5b01742. View Source

Quantitative Differentiation Evidence for 1-Methyl-6-(trifluoromethyl)piperidin-3-amine

Lipophilicity (LogP) Superiority Over Non-Fluorinated 1-Methylpiperidin-3-amine

The 6-CF₃ substituent raises the calculated LogP of 1-methyl-6-(trifluoromethyl)piperidin-3-amine to 0.97 , compared with 0.25 for the non-fluorinated analog 1-methylpiperidin-3-amine [1]. This LogP difference of ~0.7 units translates to an approximately 5-fold higher predicted octanol–water partition coefficient, a relevant shift for CNS programs where a LogP window of 0–3 is typical [2].

Lipophilicity (LogP)

Reported

Target LogP 0.97vs.Non-fluorinated analog 0.25 ΔLogP = +0.7 to +1.1; ~5–12× higher partition coefficient

Supports CNS penetration screening context

Calculated LogP values; cross-study comparison

Evidence Dimension	Calculated LogP (octanol–water partition coefficient)
Target Compound Data	LogP = 0.9702
Comparator Or Baseline	1-Methylpiperidin-3-amine: LogP = 0.254 (chembase.cn); PubChem XLogP3 = –0.1 (for (R)-enantiomer) [1]
Quantified Difference	ΔLogP = +0.7 to +1.1, representing ~5–12× increase in predicted partition coefficient
Conditions	Calculated LogP values; target data from Leyan product page ; comparator data from ChemBase [1] and PubChem

Why This Matters

Higher lipophilicity directly influences blood–brain barrier penetration potential and membrane partitioning, a critical parameter for CNS-targeted lead series; selecting the non-fluorinated analog would under-predict lipophilicity by ~0.7–1.1 log units.

• [1] ChemBase. 1-Methylpiperidin-3-amine, LogP = 0.254. Available at: https://www.chembase.cn/substances/104568.html View Source
• [2] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chem. Neurosci. 2016, 7 (6), 767–775. DOI: 10.1021/acschemneuro.6b00029. View Source

Basicity Depression by Electron-Withdrawing CF₃ Relative to Non-Fluorinated Piperidin-3-amines

Incorporation of the 6-CF₃ group depresses the conjugate acid pKa of the piperidine nitrogen by approximately 1–1.5 units relative to non-fluorinated analogs. The non-fluorinated 1-methylpiperidin-3-amine exhibits a predicted pKa of 10.40 ± 0.20 , while the 6-CF₃-substituted piperidin-3-amine scaffold (without N-methyl) shows a predicted pKa of 10.03 ± 0.40 . The additional electron-withdrawing effect of the CF₃ on the 1-methyl-6-(trifluoromethyl)piperidin-3-amine scaffold is expected to yield a pKa near 9.5–10.0 [1], meaning a smaller fraction is protonated at physiological pH (7.4) compared with non-fluorinated analogs, with consequences for passive permeability and off-target ion-channel interactions.

Basicity (pKa)

Class-level inference

pKa ~9.5–10.0

ΔpKa ≈ –0.4 to –1.4 vs. non-fluorinated analog (pKa ~10.4)

Supports protonation-state interpretation

pKa shift alters neutral fraction at physiological pH

Evidence Dimension	Predicted pKa of piperidine conjugate acid
Target Compound Data	Expected pKa ~9.5–10.0 (inferred from CF₃-substituted piperidine class data)
Comparator Or Baseline	1-Methylpiperidin-3-amine: pKa = 10.40 ± 0.20 ; 6-(Trifluoromethyl)piperidin-3-amine: pKa = 10.03 ± 0.40
Quantified Difference	ΔpKa ≈ –0.4 to –1.4 relative to non-fluorinated analog; ~0.5 unit decrease relative to N-desmethyl CF₃ analog
Conditions	Predicted pKa values from ChemicalBook; class-level extrapolation supported by trifluoromethyl group electronic effect data in Molecules review [1]

Why This Matters

A pKa shift of ~0.5–1.0 units alters the neutral:fraction at pH 7.4 by ~2–10 fold, directly affecting passive diffusion, hERG liability, and lysosomal trapping; selection of non-fluorinated analog would produce a systematically more basic, more protonated scaffold.

• [1] Magueur, G.; Crousse, B.; Bonnet-Delpon, D. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. Molecules 2017, 22 (4), 483. DOI: 10.3390/molecules22040483. View Source

Metabolic Stability Advantage Conferred by the 6-CF₃ Group Over Non-Fluorinated Piperidine Scaffolds

The trifluoromethyl group at the 6-position provides resistance to cytochrome P450-mediated oxidative metabolism, a well-documented advantage of CF₃-substituted piperidines over their non-fluorinated counterparts [1]. Fluorinated piperidines have been reported to exhibit 3–5-fold longer in vivo half-lives compared to non-fluorinated analogs [2]. The α-CF₃ substitution specifically blocks metabolic oxidation at the position adjacent to the nitrogen, a common metabolic soft spot in piperidine-containing molecules [1]. In contrast, the non-fluorinated 1-methylpiperidin-3-amine lacks this metabolic shield, making it systematically more vulnerable to N-dealkylation and ring oxidation [3].

Metabolic Stability

Class-level

CF₃ group reported to extend half-life 3–5-fold vs. non-fluorinated piperidines

Supports metabolic stability screening context

Class-level evidence; compound-specific data to verify

Evidence Dimension	In vivo half-life extension attributable to CF₃ substitution
Target Compound Data	Expected 3–5× longer half-life vs. non-fluorinated piperidine scaffold (class-level projection)
Comparator Or Baseline	Non-fluorinated piperidine analogs: baseline intrinsic clearance; 1-methylpiperidin-3-amine lacks CF₃ metabolic shield
Quantified Difference	Fluorinated piperidines show 3–5-fold longer in vivo half-lives compared to non-fluorinated counterparts (literature class data) [2]
Conditions	Class-level evidence from review of fluorinated piperidine metabolic stability; supported by Molecules 2017 review on α-CF₃ piperidines [1]

Why This Matters

Metabolic stability directly impacts in vivo exposure and dosing frequency; selecting a non-fluorinated analog risks substantially higher clearance and shorter half-life, potentially invalidating in vivo pharmacology results.

• [1] Magueur, G.; Crousse, B.; Bonnet-Delpon, D. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. Molecules 2017, 22 (4), 483. DOI: 10.3390/molecules22040483. View Source
• [2] Böhm, H.-J.; Banner, D.; Bendels, S.; Kansy, M.; Kuhn, B.; Müller, K.; Obst-Sander, U.; Stahl, M. Fluorine in Medicinal Chemistry. ChemBioChem 2004, 5 (5), 637–643. DOI: 10.1002/cbic.200300835. View Source
• [3] Phillips, R. C.; Chu, J. C. K.; Rafaniello, A. A.; Gaunt, M. J. Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. J. Org. Chem. 2015, 80 (22), 11598–11606. DOI: 10.1021/acs.joc.5b01742. View Source

Synthetic Versatility: 3-Amine Handle Enables Diversification Unavailable in 1-Methyl-6-(trifluoromethyl)piperidine

The 3-amino group in 1-methyl-6-(trifluoromethyl)piperidin-3-amine provides a nucleophilic anchor for amide bond formation, sulfonamide coupling, urea synthesis, and reductive amination—transformations that are inaccessible with 1-methyl-6-(trifluoromethyl)piperidine, which lacks this reactive group . In patent literature for 3-amino-piperidine derivatives, the primary amine serves as the key derivatization point for generating libraries of bioactive molecules [1]. The target compound thus combines the metabolic advantages of the 6-CF₃ group with the synthetic tractability of the 3-amine, a dual functionality not present in either 1-methyl-6-(trifluoromethyl)piperidine or 1-methylpiperidin-3-amine alone.

Synthetic Versatility

Method context

Free 3-NH₂ enables amide, sulfonamide, urea, and imine formation

N-CH₃ remains inert under coupling conditions

Supports parallel library synthesis workflow

Patent US7084277B2 demonstrates 3-amino-piperidine utility

Evidence Dimension	Presence of primary amine reactive handle
Target Compound Data	Free 3-NH₂ group enables amide, sulfonamide, urea, and imine formation
Comparator Or Baseline	1-Methyl-6-(trifluoromethyl)piperidine: no amine handle; 1-Methylpiperidin-3-amine: lacks CF₃ group
Quantified Difference	Qualitative: two orthogonal diversification vectors (3-NH₂ + N-CH₃) vs. one or none in comparators
Conditions	Standard amine reactivity; patent US7084277B2 demonstrates utility of 3-amino-piperidine core in drug discovery

Why This Matters

Procurement of a scaffold lacking the 3-amine eliminates a primary diversification vector, reducing library enumeration capacity and SAR exploration efficiency.

• [1] US Patent US7084277B2. 3-Amino-piperidine derivatives and methods of manufacture. Filed November 20, 2003. Assignee: Pfizer Inc. View Source

Diastereomeric Mixture Nature: Implications for Stereochemical Purity and Procurement Strategy

1-Methyl-6-(trifluoromethyl)piperidin-3-amine contains two chiral centers (C-3 and C-6) and is typically supplied as a mixture of diastereomers . The commercially available dihydrochloride salt (CAS 1955558-12-9) is explicitly described as a 'Mixture of diastereomers' with minimum purity of 95% (Sigma-Aldrich) or ≥97% (MolCore) . In contrast, enantiopure (R)- or (S)-1-methylpiperidin-3-amine (single chiral center) is readily available . Researchers requiring stereochemically defined material must account for the need of diastereomer separation, which may influence procurement decisions if single-isomer compounds are required for unambiguous SAR interpretation.

Stereochemical Form

Specification review

Mixture of diastereomers

Two chiral centers (C-3, C-6); supplied as dihydrochloride, purity 95–98%

Supports chiral separation planning

Enantiopure single-isomer forms not commercially available

Evidence Dimension	Stereochemical complexity and commercial form
Target Compound Data	Mixture of diastereomers (two chiral centers); available as dihydrochloride salt, purity 95–98%
Comparator Or Baseline	1-Methylpiperidin-3-amine: single chiral center, enantiopure forms commercially available
Quantified Difference	Qualitative: diastereomeric mixture vs. single enantiomer availability
Conditions	Commercial procurement specifications from Sigma-Aldrich, MolCore, and Leyan

Why This Matters

Procurement planning must account for diastereomer separation steps if stereochemically pure material is required; awareness of this complexity prevents delays in SAR campaigns.

Optimal Research and Industrial Application Scenarios for 1-Methyl-6-(trifluoromethyl)piperidin-3-amine

CNS Lead Optimization Requiring Controlled Lipophilicity and Reduced Basicity

For CNS programs where the CNS MPO (Multiparameter Optimization) desirability score is used to rank lead candidates, 1-methyl-6-(trifluoromethyl)piperidin-3-amine offers a LogP of 0.97 and a CF₃-depressed pKa in the ~9.5–10.0 range, placing it within the favorable CNS drug space. This scaffold provides approximately 0.7–1.1 log units higher lipophilicity than non-fluorinated 1-methylpiperidin-3-amine without sacrificing the primary amine handle required for amide coupling to target pharmacophores. The reduced basicity relative to non-fluorinated analogs decreases the fraction of positively charged species at lysosomal pH, potentially mitigating phospholipidosis risk [1].

Metabolic Stability-Driven Scaffold Selection for In Vivo Pharmacology

When a lead series based on 1-methylpiperidin-3-amine exhibits unacceptable in vivo clearance attributable to oxidative metabolism at the piperidine ring, replacement with 1-methyl-6-(trifluoromethyl)piperidin-3-amine introduces the α-CF₃ metabolic shield. Literature class data indicate that fluorinated piperidines achieve 3–5-fold longer in vivo half-lives compared to their non-fluorinated counterparts [1]. This substitution maintains the 3-amine derivatization vector while blocking a major metabolic soft spot, enabling structure–metabolism relationship studies without altering the core pharmacophore connectivity.

Parallel Library Synthesis Requiring Orthogonal Reactive Handles

For medicinal chemistry groups synthesizing focused libraries via amide or sulfonamide coupling, the combination of a free 3-NH₂ group and an N-methyl tertiary amine in 1-methyl-6-(trifluoromethyl)piperidin-3-amine provides two distinct nitrogen environments with differential reactivity. The primary amine reacts chemoselectively with activated carboxylic acids or sulfonyl chlorides, while the N-methyl group remains inert under these conditions, enabling sequential functionalization strategies . This contrasts with 1-methyl-6-(trifluoromethyl)piperidine, which offers no amine coupling handle, and with simpler piperidin-3-amines that lack the CF₃-driven property benefits.

Diastereomer Separation Feasibility Studies for Chiral Drug Candidates

As the compound is supplied as a diastereomeric mixture (CAS 1865110-59-3 free base; CAS 1955558-12-9 dihydrochloride salt) , it is suitable for laboratories seeking to develop diastereomer separation methods using preparative chiral HPLC or diastereomeric salt resolution. Successful separation yields two stereochemically distinct scaffolds from a single procurement, enabling comparative SAR of cis/trans diastereomers—a valuable approach when the relative stereochemistry required for target engagement is unknown at the outset of a program.

Application

Selection Property

Validation Focus

CNS lead optimization

Lipophilicity-basicity balance

CNS MPO score and pKa confirmation

Metabolic stability screening

α-CF₃ metabolic shield

In vitro microsomal stability comparison

Parallel library synthesis

Dual orthogonal reactive handles

Chemoselective amine coupling efficiency

Diastereomer separation studies

Diastereomeric mixture supply

Chiral HPLC separation feasibility

• [1] Magueur, G.; Crousse, B.; Bonnet-Delpon, D. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. Molecules 2017, 22 (4), 483. DOI: 10.3390/molecules22040483. View Source